rac-(3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxamide hydrochloride
Overview
Description
Rac-(3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxamide hydrochloride, also known as rac-TFPCA HCl, is a synthetic compound with potential applications in scientific research. This compound is a derivative of pyrrolidine, a cyclic amine, and it has a unique chemical structure with three chiral centers. Its trifluoromethyl group is thought to increase its potency, making it a useful tool for studying biological processes. Furthermore, rac-TFPCA HCl is a highly soluble, water-soluble compound with a low melting point, making it ideal for use in laboratory experiments.
Mechanism of Action
The exact mechanism of action of rac-(3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxamide hydrochloride HCl is still not fully understood. However, it is thought that this compound acts as a competitive inhibitor of certain enzymes involved in the metabolism of drugs and hormones. Furthermore, it is thought to act as an antagonist of certain receptors that are involved in the regulation of various physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of rac-(3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxamide hydrochloride HCl are still not fully understood. However, it is thought that this compound can inhibit the metabolism of certain drugs and hormones, leading to an increase in their levels in the body. Additionally, it is thought to act as an antagonist of certain receptors, leading to an inhibition of their activity.
Advantages and Limitations for Lab Experiments
Rac-TFPCA HCl has several advantages for laboratory experiments. First, it is a highly soluble, water-soluble compound with a low melting point, making it ideal for use in a variety of laboratory experiments. Second, it has a unique chemical structure with three chiral centers, making it a useful tool for studying biological processes. Finally, it is a synthetic compound, making it easy to obtain and use in laboratory experiments.
However, there are also some limitations to using rac-(3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxamide hydrochloride HCl in laboratory experiments. First, its exact mechanism of action is still not fully understood, making it difficult to predict its effects in certain experiments. Second, it is a relatively new compound, making it difficult to predict its long-term effects. Finally, it is a synthetic compound, making it difficult to obtain in large quantities.
Future Directions
There are several potential future directions for research regarding rac-(3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxamide hydrochloride HCl. First, further research could be conducted to better understand its mechanism of action and its long-term effects. Second, further research could be conducted to better understand its effects on various physiological processes. Third, further research could be conducted to explore its potential therapeutic applications. Fourth, further research could be conducted to explore its potential use as a tool for drug discovery. Finally, further research could be conducted to explore its potential use as a tool for studying the effects of various compounds on the body.
Synthesis Methods
Rac-TFPCA HCl can be synthesized in a few steps using commercially available chemicals. The first step involves the reaction of 3-chloropyrrolidine with trifluoromethanesulfonic anhydride to form the intermediate 3-chloro-4-trifluoromethylpyrrolidine. This intermediate can then be reacted with 4-chlorobenzoyl chloride to form rac-(3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxamide hydrochloride HCl. This reaction is typically carried out in anhydrous conditions and at temperatures between 0 and 50°C.
Scientific Research Applications
Rac-TFPCA HCl has been used in a variety of scientific research applications. For example, it has been used to study the effects of various drugs on the central nervous system. Furthermore, it has been used to study the effects of various hormones on the reproductive system. Additionally, it has been used to study the effects of various compounds on the cardiovascular system.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxamide hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "3,4-dihydro-2H-pyrrole", "trifluoroacetic anhydride", "sodium azide", "sodium borohydride", "acetic acid", "hydrochloric acid", "N,N-dimethylformamide", "diethyl ether", "water" ], "Reaction": [ "Step 1: Conversion of 3,4-dihydro-2H-pyrrole to 3,4-dihydro-2H-pyrrole-3-carboxylic acid", "React 3,4-dihydro-2H-pyrrole with trifluoroacetic anhydride in the presence of acetic acid to form 3,4-dihydro-2H-pyrrole-3-trifluoroacetic acid", "Hydrolyze 3,4-dihydro-2H-pyrrole-3-trifluoroacetic acid with hydrochloric acid to obtain 3,4-dihydro-2H-pyrrole-3-carboxylic acid", "Step 2: Conversion of 3,4-dihydro-2H-pyrrole-3-carboxylic acid to 3-carboxamido-4-(trifluoromethyl)pyrrolidine", "React 3,4-dihydro-2H-pyrrole-3-carboxylic acid with sodium azide in the presence of N,N-dimethylformamide to form 3-azido-4-(trifluoromethyl)pyrrolidine", "Reduce 3-azido-4-(trifluoromethyl)pyrrolidine with sodium borohydride in the presence of acetic acid to obtain 3-amino-4-(trifluoromethyl)pyrrolidine", "React 3-amino-4-(trifluoromethyl)pyrrolidine with 3,4-dihydro-2H-pyrrole-3-carboxylic acid in the presence of N,N-dimethylformamide to form 3-carboxamido-4-(trifluoromethyl)pyrrolidine", "Step 3: Conversion of 3-carboxamido-4-(trifluoromethyl)pyrrolidine to rac-(3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxamide hydrochloride", "React 3-carboxamido-4-(trifluoromethyl)pyrrolidine with hydrochloric acid in diethyl ether to obtain rac-(3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxamide hydrochloride" ] } | |
CAS RN |
1807939-62-3 |
Molecular Formula |
C6H10ClF3N2O |
Molecular Weight |
218.6 |
Purity |
95 |
Origin of Product |
United States |
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